BENGHE Foundational & Exploratory

Check Availability & Pricing

Cetoniacytone B: A Technical Guide to a Novel
C7N Aminocyclitol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cetoniacytone B

Cat. No.: B1251207

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetoniacytone B is a fascinating and novel natural product belonging to the C7N aminocyclitol
family.[1] Discovered alongside its acetylated counterpart, Cetoniacytone A, it is produced by
an endosymbiotic Actinomyces species, strain Lu 9419, which was isolated from the intestines
of the rose chafer beetle, Cetonia aurata.[2][3][4] The unique chemical architecture of the
cetoniacytones, particularly the placement of the amino group at the C-2 position, distinguishes
them from other members of the C7N aminocyclitol class, such as validamycin A.[3][4]

While Cetoniacytone A has demonstrated significant cytotoxic activity against human tumor cell
lines, Cetoniacytone B, its deacetylated precursor, represents a key molecule for
understanding the structure-activity relationships within this compound class.[5] This technical
guide provides a comprehensive overview of Cetoniacytone B, including its biosynthesis,
chemical properties, and the biological activity of its closely related analogue, Cetoniacytone A.
This document is intended to serve as a resource for researchers in natural product chemistry,
oncology, and drug development.

Chemical Structure and Properties

Cetoniacytone B is the deacetylated form of Cetoniacytone A.[3] The core of its structure is a
C7N aminocyclitol moiety. The chemical structures of both Cetoniacytone A and B are
presented below for comparison.
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Table 1: Chemical Properties of Cetoniacytone A and B

Molecular Weight Key Structural

Compound Molecular Formula
(Da) Feature
) Acetylated amino
Cetoniacytone A C9H11NO5 213.19
group at C-2
_ Free amino group at
Cetoniacytone B C7HONOA4 171.15

C-2

Biosynthesis of Cetoniacytone A and B

The biosynthetic pathway of the cetoniacytones has been elucidated through the identification
and characterization of the 'cet' gene cluster.[3][6] The biosynthesis begins with sedoheptulose
7-phosphate, a key intermediate in the pentose phosphate pathway.[2][1][3] A 2-epi-5-epi-
valiolone synthase, CetA, catalyzes the cyclization of sedoheptulose 7-phosphate to form 2-
epi-5-epi-valiolone, a common precursor in the biosynthesis of many C7N aminocyclitols.[3][7]
Subsequent enzymatic steps, including epimerization, oxidation, and transamination, lead to
the formation of the aminocyclitol core. The final step in the formation of Cetoniacytone A is the
acetylation of the amino group of Cetoniacytone B, a reaction that is catalyzed by an
acyltransferase.[3] The co-production of both A and B suggests that this acetylation may not be
fully efficient, or that Cetoniacytone B itself may have a physiological role.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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